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Compound of Interest

Compound Name:

1-(4-

Fluorophenyl)cyclobutanecarbonitr

ile

Cat. No.: B1323419 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of specific

chemical entities is a critical first step in the research and development pipeline. This guide

provides an in-depth overview of commercial suppliers for 1-(4-
Fluorophenyl)cyclobutanecarbonitrile (CAS No. 405090-30-4), a key building block in the

synthesis of various pharmaceutical compounds. This document outlines supplier

specifications, available quantities, and pertinent technical data to facilitate informed

purchasing decisions.

Physicochemical Properties
Before detailing the commercial suppliers, a summary of the key physicochemical properties of

1-(4-Fluorophenyl)cyclobutanecarbonitrile is presented below.
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Property Value

CAS Number 405090-30-4

Molecular Formula C₁₁H₁₀FN

Molecular Weight 175.20 g/mol

Boiling Point 148-150 °C (at 20 Torr)[1]

Density 1.14±0.1 g/cm³ (Predicted)[1]

Appearance Light yellow to yellow Liquid[1]

Storage 2-8°C[1]

Commercial Supplier Overview
A survey of chemical suppliers reveals several sources for 1-(4-
Fluorophenyl)cyclobutanecarbonitrile. The following table summarizes the offerings from

various vendors, detailing purity levels and available quantities to aid in comparative analysis.

Pricing information is included where publicly available, though it is often subject to inquiry for

bulk quantities.
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Supplier Purity
Available
Quantities

Price (USD)

ChemShuttle 95% 5g, 10g, 25g, 100g

$200 (5g), $300 (10g),

$650 (25g), Inquire

(100g)

Angene 95%[2]
250mg, 500mg, 1g,

2.5g, 5g[2]
Inquire[2]

Reagentia Not Specified
100mg, 250mg, 1g,

5g[3]

€117.57 (100mg),

€123.76 (250mg),

€228.96 (1g), €549.21

(5g)[3]

BLD Pharm Not Specified Inquire Inquire[4]

ChemUniverse Not Specified
Inquire for bulk

quantities[5]
Inquire

Quality and Technical Documentation
For research and development purposes, thorough documentation is essential to ensure the

quality and consistency of starting materials. While a Certificate of Analysis (CoA) is typically

provided by the supplier upon purchase, it is advisable to request a sample CoA beforehand to

review the purity and analytical methods used.

Similarly, a Safety Data Sheet (SDS) is a critical document for ensuring safe handling and

storage. While a specific SDS for 1-(4-Fluorophenyl)cyclobutanecarbonitrile was not

publicly available, an SDS for the related compound 1-(4-Fluorophenyl)cyclohexanecarbonitrile

indicates that the substance may be harmful by inhalation, in contact with skin, and if

swallowed, and can cause irritation to the eyes, respiratory system, and skin.[6] Standard

laboratory precautions, including the use of personal protective equipment such as gloves,

safety goggles, and a lab coat, are recommended.[6] Facilities should be equipped with an

eyewash station and a safety shower.[6]

Synthesis and Manufacturing
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Detailed, publicly available experimental protocols for the synthesis of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile are scarce. However, a synthetic route for the

analogous compound, 1-(4-chlorophenyl)cyclobutane nitrile, has been described. This

synthesis involves the reaction of 4-Chlorobenzyl cyanide with 1,3-dibromopropane in the

presence of sodium hydride in dimethyl sulfoxide (DMSO).[7] This may provide insight into a

potential synthetic strategy for the fluorine-containing analog. Researchers requiring detailed

synthetic procedures for their documentation or internal process development should consider

custom synthesis services, which are offered by some suppliers like ChemShuttle.

Supplier Selection Workflow
The process of selecting a suitable commercial supplier for a chemical compound involves

several logical steps. The following diagram illustrates a typical workflow for this process.
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Evaluation Criteria

Identify Required Compound
(1-(4-Fluorophenyl)cyclobutanecarbonitrile)

Search Commercial Supplier Databases
(e.g., Online Catalogs, Chemical Search Engines)

Shortlist Potential Suppliers

Request Quotations and
Technical Documentation (CoA, SDS)

Evaluate Supplier Offerings

Consider Lead Time and Shipping Assess Quality and Purity Data Compare Pricing and Bulk Discounts

Select Optimal Supplier

Place Purchase Order

Click to download full resolution via product page

Caption: A logical workflow for the selection of a commercial chemical supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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